Cas no 1805691-69-3 (Methyl 7-amino-1H-benzimidazole-6-carboxylate)

• Product Name: Methyl 7-amino-1H-benzimidazole-6-carboxylate
• CAS No: 1805691-69-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4825967
• Update Time: 2025-06-08

Methyl 7-amino-1H-benzimidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-amino-1H-benzimidazole-6-carboxylate

• Inchi： 1S/C9H9N3O2/c1-14-9(13)5-2-3-6-8(7(5)10)12-4-11-6/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： RXBJCUJEBKNHEJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1N)N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 1.2
• Topological Polar Surface Area: 81

Additional information on Methyl 7-amino-1H-benzimidazole-6-carboxylate

Methyl 7-amino-1H-benzimidazole-6-carboxylate (CAS No. 1805691-69-3): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 7-amino-1H-benzimidazole-6-carboxylate (CAS No. 1805691-69-3) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent advancements in its use as a potential drug candidate.

Chemical Properties

Methyl 7-amino-1H-benzimidazole-6-carboxylate is a derivative of benzimidazole, a heterocyclic aromatic compound with a wide range of biological activities. The compound features a benzimidazole core with an amino group at the 7-position and a methyl ester at the 6-carboxylate position. These functional groups contribute to its solubility, stability, and reactivity, making it an attractive candidate for various pharmaceutical applications.

The molecular formula of Methyl 7-amino-1H-benzimidazole-6-carboxylate is C₁₀H₁₀N₄O₂, and its molecular weight is approximately 202.21 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of benzimidazole with appropriate reagents to introduce the amino and ester groups. Recent studies have focused on optimizing these synthesis methods to improve yield and purity, which are crucial for large-scale production and pharmaceutical development.

Synthesis Methods

The synthesis of Methyl 7-amino-1H-benzimidazole-6-carboxylate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 7-chloro-1H-benzimidazole with ammonia to form the corresponding amine, followed by esterification with methanol to produce the final product. Another approach involves the direct coupling of benzimidazole with an appropriate amino acid derivative, followed by esterification.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing Methyl 7-amino-1H-benzimidazole-6-carboxylate. For example, researchers have explored the use of catalysts and microwave-assisted reactions to enhance reaction rates and reduce by-products. These improvements not only streamline the synthesis process but also make it more cost-effective and scalable for industrial applications.

Biological Activity and Therapeutic Potential

Methyl 7-amino-1H-benzimidazole-6-carboxylate has shown promising biological activity in various preclinical studies. One of its key properties is its ability to modulate specific enzymes and receptors involved in disease pathways. For instance, it has been found to inhibit certain kinases, which are enzymes that play a crucial role in cell signaling and proliferation. This property makes it a potential candidate for treating cancers and other proliferative disorders.

In addition to its kinase inhibitory activity, Methyl 7-amino-1H-benzimidazole-6-carboxylate has also demonstrated anti-inflammatory effects. Studies have shown that it can reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The therapeutic potential of Methyl 7-amino-1H-benzimidazole-6-carboxylate has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. However, further studies are needed to fully understand its long-term effects and optimal dosing regimens.

Researchers are also exploring combination therapies involving Methyl 7-amino-1H-benzimidazole-6-carboxylate and other drugs to enhance treatment outcomes. For example, combining it with standard chemotherapy agents or immunotherapies may provide synergistic effects that improve patient responses.

Conclusion

In conclusion, Methyl 7-amino-1H-benzimidazole-6-carboxylate (CAS No. 1805691-69-3) is a promising compound with diverse biological activities that make it an attractive candidate for pharmaceutical development. Its unique chemical structure, coupled with recent advancements in synthesis methods and preclinical studies, positions it as a potential therapeutic agent for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of cancers, inflammatory conditions, and other diseases.